4-(Piperidin-1-ylmethyl)benzaldehyde
Overview
Description
4-(Piperidin-1-ylmethyl)benzaldehyde is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Applications
4-(Piperidin-1-ylmethyl)benzaldehyde serves as an intermediate in the synthesis of small molecule anticancer drugs. A study by Zhang et al. (2018) elaborates on a high-yield synthetic method for a related compound, 4-(pyrrolidin-1-ylmethyl)benzaldehyde, used in anticancer drug research. This compound is critical for developing drugs targeting various cancers, including breast cancer, lymphoma, and colon cancer (Zhang, Cao, Xu, & Wang, 2018).
Catalysis and Synthesis Applications
In catalysis, this compound derivatives play a role in various synthesis processes. Perozo-Rondón et al. (2006) discuss its use in the preparation of dihydropyridine derivatives, which are significant in pharmaceuticals like calcium channel blockers (Perozo-Rondón et al., 2006).
Multicomponent Reaction and Novel Compounds Synthesis
Du et al. (2020) describe the synthesis of quinolinone derivatives through a catalyst-free multicomponent reaction involving piperidine and 4-chlorobenzaldehyde. This approach is notable for its efficiency and versatility in synthesizing novel compounds (Du, Han, Zhou, & Borovkov, 2020).
Fluorescent Properties and Biological Evaluation
Eçik et al. (2019) synthesized meso-piperidine linked Bodipy starting from 4-(2-(piperidine-1-yl)ethoxy)benzaldehyde. They studied its fluorescent properties and biological evaluation, particularly in live cell imaging and cytotoxicity studies, indicating its potential in medical imaging and cancer research (Eçik, Kazan, Sengul, Kandemir, & Çoşut, 2019).
Crystal Structure and Theoretical Studies
Kumar et al. (2020) conducted a study focusing on the crystal structure and theoretical studies of a compound derived from this compound. This research contributes to understanding the molecular and crystalline properties of these compounds, which is essential for drug design and material science (Kumar, Suppuraj, Mayavel, Muthuvel, & Thirunarayanan, 2020).
Safety and Hazards
Properties
IUPAC Name |
4-(piperidin-1-ylmethyl)benzaldehyde | |
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InChI |
InChI=1S/C13H17NO/c15-11-13-6-4-12(5-7-13)10-14-8-2-1-3-9-14/h4-7,11H,1-3,8-10H2 | |
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InChI Key |
WWBOSCKXPMBVLG-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)C=O | |
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Molecular Formula |
C13H17NO | |
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DSSTOX Substance ID |
DTXSID70428217 | |
Record name | 4-(piperidin-1-ylmethyl)benzaldehyde | |
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Molecular Weight |
203.28 g/mol | |
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CAS No. |
471929-86-9 | |
Record name | 4-(piperidin-1-ylmethyl)benzaldehyde | |
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